Cas no 2320957-43-3 (8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo3.2.1octane)

• Product Name: 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo3.2.1octane
• CAS No: 2320957-43-3
• MF: C₁₅H₁₆BrNO
• MW: 306.197643280029
• CID: 5340747
• Update Time: 2025-05-30

8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• (3-bromophenyl)-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo3.2.1octane

• Inchi： 1S/C15H16BrNO/c1-10-7-13-5-6-14(8-10)17(13)15(18)11-3-2-4-12(16)9-11/h2-4,9,13-14H,1,5-8H2
• InChI Key： CEEDLOJGIBBYCP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1C2CC(=C)CC1CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3

Additional information on 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo3.2.1octane

Exploring the Potential of 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo[3.2.1]octane (CAS No. 2320957-43-3) in Modern Research

The compound 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo[3.2.1]octane (CAS No. 2320957-43-3) is a fascinating molecule in the field of organic chemistry and pharmaceutical research. Its unique structure, featuring a bromobenzoyl group and a methylidene-8-azabicyclo[3.2.1]octane core, makes it a subject of interest for scientists exploring novel therapeutic agents and chemical intermediates. This article delves into the properties, applications, and recent advancements related to this compound, while also addressing common queries from researchers and industry professionals.

One of the most intriguing aspects of 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo[3.2.1]octane is its potential role in drug discovery. The azabicyclo[3.2.1]octane scaffold is known for its bioactivity, often found in compounds with neurological and anti-inflammatory effects. Researchers are particularly interested in how the bromobenzoyl moiety might enhance the molecule's binding affinity to specific biological targets. Recent studies have explored its use in developing inhibitors for enzymes involved in neurodegenerative diseases, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo[3.2.1]octane offers exciting opportunities. The presence of the bromobenzoyl group allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in creating diverse libraries of compounds for high-throughput screening. Additionally, the methylidene group provides a reactive site for nucleophilic additions, making this compound a versatile building block in organic synthesis.

The compound's CAS No. 2320957-43-3 is frequently searched in academic and industrial databases, reflecting its growing importance. Researchers often look for its physical and chemical properties, such as melting point, solubility, and stability under various conditions. While comprehensive data may still be emerging, preliminary studies suggest that 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo[3.2.1]octane exhibits moderate solubility in organic solvents like DMSO and dichloromethane, which is advantageous for laboratory handling and formulation.

In the context of current trends, the demand for novel azabicyclo[3.2.1]octane derivatives has surged due to their potential in addressing antibiotic resistance and cancer therapy. The bromobenzoyl group, in particular, is being investigated for its role in enhancing the pharmacokinetic profiles of drug candidates. This aligns with the broader industry focus on optimizing drug-like properties, such as bioavailability and metabolic stability, which are critical for successful clinical translation.

Another area of interest is the environmental and safety profile of 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo[3.2.1]octane. As regulatory standards become stricter, researchers are keen to understand its biodegradability and toxicity. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure safety in laboratory settings. This cautious approach resonates with the global push for greener chemistry practices and sustainable research methodologies.

Looking ahead, the potential applications of 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo[3.2.1]octane extend beyond pharmaceuticals. Its unique structure could be leveraged in materials science, particularly in the development of functional polymers or catalysts. The azabicyclo[3.2.1]octane core, for instance, might impart rigidity and thermal stability to polymeric materials, making them suitable for high-performance applications. Such interdisciplinary explorations are gaining traction as scientists seek to maximize the utility of complex organic molecules.

In summary, 8-(3-bromobenzoyl)-3-methylidene-8-azabicyclo[3.2.1]octane (CAS No. 2320957-43-3) represents a promising avenue for research across multiple disciplines. Its structural features, such as the bromobenzoyl and methylidene-8-azabicyclo[3.2.1]octane groups, offer rich opportunities for innovation in drug discovery, synthetic chemistry, and materials science. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern science.